(3-Ethylpyridin-4-yl)methanol

• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: (3-ethylpyridin-4-yl)methanol
• InChI: InChI=1S/C8H11NO/c1-2-7-5-9-4-3-8(7)6-10/h3-5,10H,2,6H2,1H3
• InChI Key: KRGIBFCGEGKHLR-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CN=C1)CO

Description

(3-Ethylpyridin-4-yl)methanol is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (956 mg, 5.8 mmol) was stirred in anhydrous THF (40 mL). A solution of methyl 3-ethylpyridine-4-carboxylate (904 mg, 3.97 mmol) in anhydrous THF (10 mL) was added at 0° C., and then stirred at room temperature for 1 hour. The reaction was quenched with an aqueous solution of sodium hydroxide and extracted 5 times with ethyl acetate. The organic phase was washed with brine and dried over sodium sulfate. After evaporation of the solvent, (3-ethylpyridin-4-yl)methanol was obtained as a yellow oil (770 mg, 97% yield) and used in the next step without further purification.